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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Application Note: Comprehensive Characterization of 3-Cyano-5-methoxyisonicotinic Acid

Part 1: Executive Summary & Chemical Context
3-Cyano-5-methoxyisonicotinic acid (CAS: 1138444-09-3) is a highly functionalized pyridine

derivative serving as a critical scaffold in the synthesis of kinase inhibitors and antitubercular

agents.[1] Its structure comprises a pyridine ring substituted with a carboxylic acid at position 4,

a nitrile (cyano) group at position 3, and a methoxy group at position 5.

This unique substitution pattern presents specific analytical challenges:

Zwitterionic Potential: The basic pyridine nitrogen and acidic carboxyl group necessitate

careful pH control during chromatography.

Polymorphism Risk: The planar aromatic system and hydrogen-bonding donors/acceptors

increase the likelihood of multiple crystal forms.
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Reactivity: The nitrile group is susceptible to hydrolysis (to amide/acid) under forcing

acidic/basic conditions, requiring gentle handling during sample preparation.

This guide provides a self-validating analytical framework, moving beyond simple "recipes" to

explain the causality behind every parameter.

Part 2: Physicochemical Profiling (Pre-Method
Development)
Before instrumental analysis, establish the physicochemical baseline to inform solvent and

column selection.

Parameter Value / Prediction Analytical Implication

Molecular Formula MW: 178.15 g/mol

pKa (Acid) ~3.5 (Carboxylic acid)

Mobile phase pH must be <

2.5 to keep acid protonated

(neutral) for retention.[1]

pKa (Base) ~2.0 (Pyridine N)

The electron-withdrawing CN

and OMe groups significantly

reduce the basicity of the

pyridine nitrogen.

LogP ~0.8 (Estimated)

Moderately polar; suitable for

Reverse Phase (RP) HPLC but

may require low organic start.

Solubility
DMSO (High), MeOH (Mod),

Water (pH-dependent)

Use DMSO-d6 for NMR; use

MeOH/Water mixtures for

HPLC diluents.[1]

Part 3: Chromatographic Purity Assessment (HPLC-
UV/MS)
Rationale: Standard C18 columns often fail to retain small, polar pyridine acids due to

"dewetting" or ionic repulsion. We employ a Mixed-Mode or Robust C18 approach with pH
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control to suppress ionization, ensuring the molecule interacts with the stationary phase in its

neutral form.

Protocol 1: Reverse-Phase HPLC Method
Column: Agilent Zorbax SB-C18 (StableBond), 150 x 4.6 mm, 3.5 µm (or equivalent end-

capped C18 stable at low pH).[1]

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 254 nm (aromatic core) and 220 nm (cyano/carboxyl).

Injection Volume: 5 µL.

Diluent: 50:50 Water:Acetonitrile.

Gradient Program:

Time (min) % Mobile Phase B Event

0.0 5 Initial Hold (Equilibration)

2.0 5 Injection / Load

12.0 60
Linear Gradient (Elution of

Main Peak)

15.0 90 Wash (Elute lipophilic dimers)

15.1 5 Re-equilibration

| 20.0 | 5 | End of Run |

Self-Validation Check:
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System Suitability: The tailing factor (

) must be < 1.5. If

, secondary interactions with silanols are occurring; add 5 mM Triethylamine (TEA) to the
mobile phase or switch to a "Polar Embedded" C18 column.

Critical Resolution: Ensure baseline separation between the main peak and the Amide

Impurity (hydrolysis product), which typically elutes earlier due to increased polarity.

Part 4: Structural Elucidation (Spectroscopy)
Protocol 2: Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d6 is preferred over

due to the insolubility of the free acid in chloroform.

Expected Chemical Shifts (

H NMR, 400 MHz, DMSO-d6):

~13.5 - 14.0 ppm (Broad s, 1H): Carboxylic acid proton (-COOH).[1] Note: May be invisible if
trace water is present.

~8.5 - 9.0 ppm (s, 1H): Pyridine ring proton at C2 (ortho to nitrogen).

~8.2 - 8.6 ppm (s, 1H): Pyridine ring proton at C6.

~3.9 - 4.0 ppm (s, 3H): Methoxy group (-OCH

).[1]

Diagnostic

C Signals:

Nitrile Carbon: Look for a sharp peak at ~115-117 ppm.[1] This confirms the integrity of the

cyano group.

Carbonyl Carbon: ~165 ppm.
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Protocol 3: Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI).[2]

Mode:

Negative Mode (ESI-): Preferred. The carboxylic acid deprotonates easily to form

.

Positive Mode (ESI+): Possible due to pyridine nitrogen, forming

.

Fragmentation (MS/MS): Look for neutral loss of

(44 Da) from the acid or

(27 Da) from the nitrile.

Part 5: Solid-State Characterization
Drug development requires strict control over polymorphism.

Protocol 4: Differential Scanning Calorimetry (DSC)
Instrument: TA Instruments DSC2500 or equivalent.

Pan: Tzero Aluminum Pan, crimped with pinhole.

Ramp: 10°C/min from 30°C to 250°C.

Nitrogen Purge: 50 mL/min.

Analysis: Look for a sharp endothermic melting peak.

Caution: If an exotherm follows immediately (decomposition) or precedes

(recrystallization), the material may be metastable.
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Decomposition: Nitrile-acids can decarboxylate at high temperatures.[1] If mass loss is

observed in TGA at the melting point, the method is destructive.

Part 6: Visualizing the Analytical Workflow
The following diagram illustrates the decision matrix for impurity profiling and method

validation.

Raw Sample:
3-Cyano-5-methoxyisonicotinic acid

Solubility Check
(DMSO/MeOH)

HPLC-UV (C18, pH 2.0) Solid State Analysis

Purity > 98%?

LC-MS Analysis
(Identify Impurities)

No (Unknown Peaks)

Release for Synthesis

Yes

Optimize Method
DSC/TGA

(Thermal Stability)
X-Ray Diffraction

(Polymorph Check)

Stable

Click to download full resolution via product page

Caption: Analytical decision matrix ensuring purity and solid-state stability before release.

Part 7: Method Validation Strategy (ICH Q2)
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To ensure the HPLC method is robust ("Trustworthiness"), perform the following stress tests:

Acid/Base Hydrolysis: Reflux sample in 0.1 N HCl and 0.1 N NaOH for 1 hour.

Expectation: The nitrile group (

) will hydrolyze to the amide (

) and eventually the di-acid. Ensure the method resolves the parent peak from these
specific degradation products.

Oxidation: Treat with 3%

.

Expectation: Pyridine N-oxide formation.[1] This is a highly polar species that should elute

early (near the void volume).

Photostability: Expose to UV light.

Expectation: Decarboxylation is possible.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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